4-Furan-3-yl-1-methyl-1H-imidazole-2-carbaldehyde

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 4-(furan-3-yl)-1-methylimidazole-2-carbaldehyde
• InChI: InChI=1S/C9H8N2O2/c1-11-4-8(10-9(11)5-12)7-2-3-13-6-7/h2-6H,1H3
• InChI Key: TVCLTSNCZQGZMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1C=O)C2=COC=C2

Description

4-Furan-3-yl-1-methyl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C9H8N2O2 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A glass vial was charged with 4-bromo-1-methyl-1H-imidazole-2-carbaldehyde (567 mg, 3.0 mmol), furan-3-boronic acid (504 mg, 4.5 mmol), 1,2-dimetoxyethane (12 mL) and 1M sodium carbonate solution (4.5 mL). The slurry was deoxygenated by bubbling argon through then tetrakis(triphenylphosphine)palladium(0) (78 mg, 0.0675 mmol) was added and the vessel sealed and warmed to 120° C. and stirred at this temperature for 5 hours, then 110° C. for 12 hours. THF (45 mL) was added to the cooled mixture followed by brine (15 mL). The organic layer was separated and the aqueous extracted with EtOAc (2×50 mL). The combined extracts were dried over Na2SO4, filtered and the volatiles removed in vacuo. The residue was purified by column chromatography on silica gel (Gradient: n-heptane/EtOAc=3/1 to n-heptane/EtOAc=1/1) to yield the title compound (326 mg, 62%) as a yellow solid.